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Compound of Interest

Compound Name: 4-Vinylaniline

Cat. No.: B072439

Essential Safety and Handling Guide for 4-
Vinylaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Vinylaniline (also known as 4-Aminostyrene). Adherence to these procedures is essential for
ensuring laboratory safety and minimizing risk.

Hazard Summary

4-Vinylaniline is a hazardous chemical with multiple health risks. It is harmful if swallowed,
inhaled, or in contact with skin.[1] It can cause serious eye and skin irritation, and may lead to
allergy or asthma symptoms if inhaled.[1] Furthermore, it is a suspected carcinogen and may
cause damage to organs, particularly the blood and hematopoietic system, through prolonged
or repeated exposure.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 4-Vinylaniline. The following
table summarizes the required PPE for various laboratory operations.
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Operation Required Personal Protective Equipment

- Chemical-resistant gloves (Nitrile) - Safety

goggles and a face shield - Lab coat -

Weighing and Transferring

NIOSH/MSHA or European Standard EN 149
approved respirator (e.g., N95 dust mask)[1]

] ] - Chemical-resistant gloves (Nitrile) - Safety
In Solution/Reaction
goggles - Lab coat

- Chemical-resistant gloves (Nitrile) - Safety
Spill CI goggles and a face shield - Chemical-resistant
ill Cleanu
P P coveralls or apron - NIOSH/MSHA or European

Standard EN 149 approved respirator

Operational Plan: Step-by-Step Handling Procedures

1.

Preparation and Engineering Controls:
Work in a well-ventilated area, preferably within a chemical fume hood.[1]
Ensure that an emergency eyewash station and safety shower are readily accessible.[1]
Remove all non-essential items from the work area to prevent contamination.[2]
. Weighing and Transfer:
Don the appropriate PPE as outlined in the table above.
Handle 4-Vinylaniline in a designated area within the fume hood.
Use a spatula for transferring the solid. Avoid creating dust.[1]
Close the container tightly immediately after use.[1]
. In Solution/Reaction:

When dissolving or reacting 4-Vinylaniline, add it slowly to the solvent or reaction mixture.
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4. Storage:

argon.[1]

Maintain constant vigilance and be aware of the reaction's progress.

Store 4-Vinylaniline in a tightly sealed container in a cool, dry, and dark place.[1]

It is recommended to store it under refrigeration (2-8°C) and under an inert atmosphere like

Keep it away from incompatible materials such as strong oxidizing agents.[1]

Emergency and First Aid Protocols

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult, provide oxygen. If breathing
has stopped, perform artificial respiration. Seek

immediate medical attention.[1][3]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate

medical attention.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Disposal Plan

All waste containing 4-Vinylaniline must be treated as hazardous waste.

1. Waste Collection:
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o Collect all solid and liquid waste containing 4-Vinylaniline in a designated, labeled, and
sealed hazardous waste container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

2. Decontamination:
» Decontaminate all glassware and equipment that has come into contact with 4-Vinylaniline.

o Wash with an appropriate solvent (e.g., acetone) followed by soap and water. Collect the
cleaning solvent as hazardous waste.

3. Final Disposal:

» Dispose of the hazardous waste container through your institution's EHS-approved waste
disposal program.[1]

Workflow for Handling 4-Vinylaniline

The following diagram illustrates the standard operating procedure for safely handling 4-
Vinylaniline from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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